Cas no 438219-24-0 (5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbaldehyde)

5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbaldehyde structure
438219-24-0 structure
Product Name:5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbaldehyde
CAS No:438219-24-0
MF:C12H8BrClO3
MW:315.547122001648
MDL:MFCD02253763
CID:2857503
PubChem ID:4250163
Update Time:2025-04-21

5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbaldehyde
    • STK301627
    • AKOS000307670
    • 438219-24-0
    • AK-968/41170256
    • BBL038277
    • 5-(4-Bromo-2-chloro-phenoxymethyl)-furan-2-carbaldehyde
    • CS-0264193
    • EN300-92284
    • 5-(4-bromo-2-chlorophenoxymethyl)furan-2-carbaldehyde
    • NSA21924
    • 5-[(4-bromo-2-chlorophenoxy)methyl]-2-furaldehyde
    • Z275127888
    • Oprea1_744301
    • 5-((4-Bromo-2-chlorophenoxy)methyl)furan-2-carbaldehyde
    • 5-[(4-bromo-2-chlorophenoxy)methyl]furan-2-carbaldehyde
    • MDL: MFCD02253763
    • Inchi: 1S/C12H8BrClO3/c13-8-1-4-12(11(14)5-8)16-7-10-3-2-9(6-15)17-10/h1-6H,7H2
    • InChI Key: FRTHNPVVIYLESX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OCC1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 313.93453Da
  • Monoisotopic Mass: 313.93453Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 39.4Ų

5-(4-bromo-2-chlorophenoxy)methylfuran-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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AB498216-250 mg
5-[(4-Bromo-2-chlorophenoxy)methyl]-2-furaldehyde
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€198.50 2022-03-24
abcr
AB498216-500 mg
5-[(4-Bromo-2-chlorophenoxy)methyl]-2-furaldehyde
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AB498216-1 g
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Enamine
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